Cas no 900013-52-7 (5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 900013-52-7
• MF: C₁₇H₁₅Cl₂N₅O
• MW: 376.239900827408
• CID: 5493589
• Update Time: 2025-06-08

5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-(2,4-dichlorophenyl)-1-[(4-methylphenyl)methyl]triazole-4-carboxamide
• 5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H15Cl2N5O/c1-10-2-4-11(5-3-10)9-24-16(20)15(22-23-24)17(25)21-14-7-6-12(18)8-13(14)19/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key： AFTFAXIEPKVWQD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2)C(N)=C(C(NC2=CC=C(Cl)C=C2Cl)=O)N=N1

Additional information on 5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide and CAS No 900013-52-7

The compound with the CAS number 900013-52-7 and the product name 5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its triazole core and aromatic substituents, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The triazole ring is a prominent scaffold in drug design due to its ability to modulate various biological pathways. Specifically, the presence of a triazole moiety in 5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide enhances its potential as an pharmacological agent. This compound exhibits a combination of structural flexibility and functional groups that make it a promising candidate for further investigation.

The substituents attached to the triazole ring, such as the amino group at the 5-position and the carboxamide moiety at the 4-position, play crucial roles in determining the compound's reactivity and binding affinity. The 2,4-dichlorophenyl group at the nitrogen position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Similarly, the 4-methylphenyl group at the methyl position contributes to steric hindrance and hydrophobic interactions. These features collectively contribute to the compound's interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in addressing various therapeutic challenges. Current research indicates that molecules with similar structural motifs have shown efficacy in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The unique combination of functional groups in 5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide suggests that it may possess similar bioactivities. For instance, studies have demonstrated that triazole derivatives can modulate kinases and other enzymes critical for cell signaling pathways.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, which are well-established methods in organic synthesis. The subsequent functionalization steps, such as introducing chloro substituents and forming the carboxamide group, require careful selection of reagents and catalysts to achieve optimal results.

In terms of biological evaluation, preliminary studies have shown that 5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide exhibits promising activity against certain disease-related targets. For example, it has been observed to inhibit the activity of specific kinases that are overexpressed in cancer cells. Additionally, its interaction with other biological targets suggests potential applications in treating inflammatory conditions and infectious diseases. These findings underscore the importance of further investigating this compound's pharmacological profile.

The development of new drugs often involves extensive computational modeling to predict how a molecule will interact with biological targets. In silico studies have been instrumental in understanding the binding mechanisms of 5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide. Molecular docking simulations have revealed that this compound can bind effectively to various protein targets with high affinity. These simulations provide valuable insights into how modifications to the molecular structure can enhance binding affinity and selectivity.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging advanced computational tools, researchers can accelerate the process of identifying lead compounds and optimizing their properties. In the case of 5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide, computational studies have helped refine its structure to improve its pharmacological properties. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

Furthermore，the environmental impact of drug development is an increasingly important consideration. Sustainable synthetic routes are being explored to minimize waste and reduce energy consumption. In the synthesis of 5-amino-N-(2,4-dichlorophenyl)-1-(4-methylphenyl)methyl-1H-1，2，3-triazole-4-carboxamide, efforts are being made to employ green chemistry principles by using catalytic methods and renewable feedstocks where possible. These initiatives align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

The future prospects for this compound are promising，with ongoing research aimed at expanding its therapeutic applications。Investigators are exploring its potential use in treating neurological disorders，where modulation of kinase activity may provide new treatment strategies。Additionally，the compound's structural features make it a valuable scaffold for designing next-generation therapeutics。By integrating insights from medicinal chemistry，computational biology，and sustainable chemistry，researchers can unlock new possibilities for this innovative molecule。